Cas no 246-06-0 (Cyclohept[b]indole(8CI,9CI))

• Product name: Cyclohept[b]indole(8CI,9CI)
• CAS No: 246-06-0
• MF: C₁₃H₉N
• MW: 179.21726
• CID: 260531
• PubChem ID: 251959

Cyclohept[b]indole(8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Cyclohept[b]indole(8CI,9CI)
• cyclohepta[b]indole
• 1.2-Benz-azazulen
• 1-Azabenz[b]azulene
• AC1L5KZQ
• AC1Q4V16
• ACMC-20akqa
• Benzo< b> 1-azaazulen
• Cyclohept[b]indol
• cyclohept[b]indole
• Cyclohept< b> indol
• cyclohept< b> indole
• NSC73042
• SureCN1821332
• NSC-73042
• DTXSID20291079
• 246-06-0
• AKOS006327069
• SCHEMBL1821332

• Inchi： InChI=1S/C13H9N/c1-2-6-10-11-7-4-5-9-13(11)14-12(10)8-3-1/h1-9H
• InChI Key： BOLFFYUDEVMACE-UHFFFAOYSA-N
• SMILES： C1C=CC=C2C=1C1=CC=CC=CC1=N2

Computed Properties

• Exact Mass: 179.07357
• Monoisotopic Mass: 179.073499291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89
• LogP: 3.33960